106-18-3

Butyl laurate

In Stock

• CAS RN:
• 106-18-3

• Formula:
• C16H32O2

• InChI:
• InChI=1S/C16H32O2/c1-3-5-7-8-9-10-11-12-13-14-16(17)18-15-6-4-2/h3-15H2,1-2H3

• InChIKey:
• NDKYEUQMPZIGFN-UHFFFAOYSA-N

• Butyl dodecanoate, also known as butyl laurate or fema 2206, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Butyl dodecanoate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Butyl dodecanoate has been primarily detected in urine. Within the cell, butyl dodecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Butyl dodecanoate is a fruity, oily, and peanut tasting compound that can be found in alcoholic beverages, fruits, and pomes. This makes butyl dodecanoate a potential biomarker for the consumption of these food products.

3-[4-(Morpholine-4-sulfonyl)phenyl]propanoic acid

In Stock

• CAS RN:
• 327106-18-3

• Formula:
• C13H17NO5S

• InChI:
• InChI=1S/C13H17NO5S/c15-13(16)6-3-11-1-4-12(5-2-11)20(17,18)14-7-9-19-10-8-14/h1-2,4-5H,3,6-10H2,(H,15,16)

• InChIKey:
• OQDIPZLKZONRKR-UHFFFAOYSA-N

• 3-[4-(Morpholine-4-sulfonyl)phenyl]propanoic acid is a useful research compound. Its molecular formula is C13H17NO5S and its molecular weight is 299.34 g/mol. The purity is usually 95%.

5-(4-Cyanophenyl)-2-hydroxypyridine, 95%

In Stock

• CAS RN:
• 1111106-18-3

• Formula:
• C12H8N2O

• InChI:
• InChI=1S/C12H8N2O/c13-7-9-1-3-10(4-2-9)11-5-6-12(15)14-8-11/h1-6,8H,(H,14,15)

• InChIKey:
• GTBHRYGLMBAGOD-UHFFFAOYSA-N

• 5-(4-Cyanophenyl)-2-hydroxypyridine, 95% is a useful research compound. Its molecular formula is C12H8N2O and its molecular weight is 196.20 g/mol. The purity is usually 95%.

N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide

In Stock

• CAS RN:
• 1019106-18-3

• Formula:
• C22H20N6O

• InChI:
• InChI=1S/C22H20N6O/c1-16-13-14-28(27-16)21-12-11-20(25-26-21)23-18-7-9-19(10-8-18)24-22(29)15-17-5-3-2-4-6-17/h2-14H,15H2,1H3,(H,23,25)(H,24,29)

• InChIKey:
• KTZYALHRIFUWHT-UHFFFAOYSA-N

• N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide is a useful research compound. Its molecular formula is C22H20N6O and its molecular weight is 384.4 g/mol. The purity is usually 95%.

(1-Hexylpyrrol-2-yl)-naphthalen-1-ylmethanone

In Stock

• CAS RN:
• 1797106-18-3

• Formula:
• C21H23NO

• InChI:
• InChI=1S/C21H23NO/c1-2-3-4-7-15-22-16-9-14-20(22)21(23)19-13-8-11-17-10-5-6-12-18(17)19/h5-6,8-14,16H,2-4,7,15H2,1H3

• InChIKey:
• BLHPKPCKNONGJP-UHFFFAOYSA-N

• JWH 031 is a synthetic cannabinoid (CB) with a relatively low binding affinity for the central CB1 receptor (Ki = 399 nM) that is efficacious in reducing spontaneous activity and increasing antinociception in mice. JWH 031 2’-isomer differs from JWH 031 by having the naphthyl group at the 2’ position, rather than the 5’ position, of the pyrrole group. The physiological properties of this compound are unknown. This product is intended for forensic and research purposes.